Cas no 39832-45-6 (1,2-Propanediol, 3-(2-thiazolyloxy)-)

• Product Name: 1,2-Propanediol, 3-(2-thiazolyloxy)-
• CAS No: 39832-45-6
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 1511119
• PubChem ID: 12529043
• Update Time: 2025-04-21

1,2-Propanediol, 3-(2-thiazolyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(2-thiazolyloxy)-
• 3-(2-Thiazolyloxy)-1,2-propanediol
• SCHEMBL6481816
• 39832-45-6
• ZJRZJTLZCUGRFH-UHFFFAOYSA-N
• DTXSID101297960
• 3-(thiazol-2-oxy)-1,2-propanediol

• Inchi： 1S/C6H9NO3S/c8-3-5(9)4-10-6-7-1-2-11-6/h1-2,5,8-9H,3-4H2
• InChI Key： ZJRZJTLZCUGRFH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OCC(CO)O

Computed Properties

• Exact Mass: 175.03037
• Monoisotopic Mass: 175.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 62.58